Cas no 946760-93-6 (4-2-(naphthalen-2-yloxy)ethylpiperidine)

• Product Name: 4-2-(naphthalen-2-yloxy)ethylpiperidine
• CAS No: 946760-93-6
• MF: C₁₇H₂₁NO
• MW: 255.35
• CID: 5113780
• PubChem ID: 26192465
• Update Time: 2025-06-10

4-2-(naphthalen-2-yloxy)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-(2-naphthalenyloxy)ethyl]-
• 4-2-(naphthalen-2-yloxy)ethylpiperidine

• Inchi： 1S/C17H21NO/c1-2-4-16-13-17(6-5-15(16)3-1)19-12-9-14-7-10-18-11-8-14/h1-6,13-14,18H,7-12H2
• InChI Key： ZCRBNQFKGZVJCK-UHFFFAOYSA-N
• SMILES： N1CCC(CCOC2=CC=C3C(=C2)C=CC=C3)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-2-(naphthalen-2-yloxy)ethylpiperidine

Introduction to 4-2-(Naphthalen-2-yloxy)ethylpiperidine (CAS No. 946760-93-6)

4-2-(Naphthalen-2-yloxy)ethylpiperidine, also known by its CAS number 946760-93-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a naphthalene ring and a piperidine moiety, making it a versatile candidate for various applications in drug discovery and development.

The chemical formula of 4-2-(Naphthalen-2-yloxy)ethylpiperidine is C₁₈H₂₃N₁O, and its molecular weight is approximately 273.38 g/mol. The compound's structure features a naphthalene ring, which is a bicyclic aromatic hydrocarbon, and an ethylpiperidine group, which is a six-membered heterocyclic amine. This combination of functional groups endows the molecule with distinct chemical properties and biological activities.

In recent years, 4-2-(Naphthalen-2-yloxy)ethylpiperidine has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, making it a promising candidate for the development of novel antidepressants and anxiolytics.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 4-2-(Naphthalen-2-yloxy)ethylpiperidine to serotonin receptors. The results indicated that the compound exhibits high selectivity for the 5-HT_1A receptor, which is known to play a crucial role in modulating mood and anxiety. This finding suggests that 4-2-(Naphthalen-2-yloxy)ethylpiperidine could be further optimized to develop more effective treatments for mood disorders.

Beyond its potential as a serotonin receptor ligand, 4-2-(Naphthalen-2-yloxy)ethylpiperidine has also shown promise in other therapeutic areas. For instance, research conducted at the University of California, Los Angeles (UCLA) explored the compound's effects on neuroinflammation. The study found that 4-2-(Naphthalen-2-yloxy)ethylpiperidine exhibits anti-inflammatory properties by inhibiting the activation of microglial cells, which are key players in neuroinflammatory processes. This property makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 4-2-(Naphthalen-2-yloxy)ethylpiperidine has been well-documented in the literature. A common synthetic route involves the reaction of 2-naphthol with 1-bromo-2-chloroethane to form 1-bromo-2-(naphthalen-2-yloxy)ethane, followed by nucleophilic substitution with piperidine. This multi-step process yields high purity product and can be scaled up for industrial production.

In terms of safety and toxicity, preliminary studies have indicated that 4-2-(Naphthalen-2-yloxy)ethylpiperidine has a favorable safety profile. However, as with any new chemical entity (NCE), further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. These studies will provide crucial data on pharmacokinetics, pharmacodynamics, and potential side effects.

The future prospects for 4-2-(Naphthalen-2-yloxy)ethylpiperidine are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity for specific receptors. Additionally, efforts are being made to develop prodrugs or formulations that improve its bioavailability and reduce potential side effects.

In conclusion, 4-2-(Naphthalen-2-yloxy)ethylpiperidine (CAS No. 946760-93-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique molecular structure and biological activities make it an attractive candidate for the treatment of various neurological disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new therapeutic agents.